Cas no 1807043-63-5 (Methyl 4-cyano-5-iodo-2-methoxybenzoate)

• Product Name: Methyl 4-cyano-5-iodo-2-methoxybenzoate
• CAS No: 1807043-63-5
• MF: C₁₀H₈INO₃
• MW: 317.079895019531
• CID: 4951816
• Update Time: 2025-11-06

Methyl 4-cyano-5-iodo-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-5-iodo-2-methoxybenzoate

• Inchi： 1S/C10H8INO3/c1-14-9-3-6(5-12)8(11)4-7(9)10(13)15-2/h3-4H,1-2H3
• InChI Key： PNDKXKXOCUZKRA-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC(=C(C(=O)OC)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-cyano-5-iodo-2-methoxybenzoate

Comprehensive Overview of Methyl 4-cyano-5-iodo-2-methoxybenzoate (CAS No. 1807043-63-5)

Methyl 4-cyano-5-iodo-2-methoxybenzoate (CAS No. 1807043-63-5) is a highly specialized organic compound widely utilized in pharmaceutical research and advanced material synthesis. Its unique molecular structure, featuring a cyano group, iodo substituent, and methoxybenzoate backbone, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industries are increasingly focusing on this compound due to its potential applications in drug discovery, agrochemicals, and functional materials.

The growing interest in Methyl 4-cyano-5-iodo-2-methoxybenzoate is reflected in its rising popularity in scientific literature and patent filings. Its CAS No. 1807043-63-5 serves as a critical identifier for regulatory and sourcing purposes. The compound's iodo-functionalized aromatic ring enables versatile cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira reactions, which are pivotal in modern organic synthesis. This aligns with the current trend of exploring sustainable synthetic methodologies and green chemistry principles.

One of the most frequently searched questions related to this compound is: "What are the applications of Methyl 4-cyano-5-iodo-2-methoxybenzoate in medicinal chemistry?" Studies suggest its role as a building block for kinase inhibitors and anticancer agents, addressing the global demand for novel therapeutics. Additionally, its electron-withdrawing cyano group enhances reactivity in nucleophilic substitution reactions, making it a preferred choice for designing high-performance polymers and electronic materials.

From an industrial perspective, Methyl 4-cyano-5-iodo-2-methoxybenzoate is gaining traction due to its compatibility with flow chemistry and continuous manufacturing processes. These technologies are revolutionizing chemical production by improving efficiency and reducing waste. The compound's stability under mild conditions further supports its adoption in automated synthesis platforms, a topic of high interest in Industry 4.0 discussions.

Another key area of exploration is the compound's potential in catalysis and ligand design. Its iodo moiety can act as a directing group in C-H activation reactions, a cutting-edge technique for constructing complex molecules. This aligns with the broader scientific community's focus on atom-economical transformations and catalytic efficiency, which are frequently searched topics in academic and industrial databases.

In summary, Methyl 4-cyano-5-iodo-2-methoxybenzoate (CAS No. 1807043-63-5) represents a versatile and innovative chemical entity with multifaceted applications. Its relevance to drug discovery, material science, and sustainable chemistry ensures its continued prominence in research and development. As scientific advancements progress, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.